Cas no 1805580-58-8 (5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid)

• Product Name: 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid
• CAS No: 1805580-58-8
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4881910
• Update Time: 2025-05-20

5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid

• Inchi： 1S/C8H5F3INO2/c9-6-4(1-5(14)15)13-2-3(7(6)12)8(10)11/h2,8H,1H2,(H,14,15)
• InChI Key： CXFQJVVLWLBGOZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(CC(=O)O)=NC=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid

Introduction to 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic Acid (CAS No. 1805580-58-8)

5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1805580-58-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine and iodine substituents, along with a carboxylic acid functional group, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The structural features of 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid contribute to its unique chemical properties and reactivity. The difluoromethyl group (-CF₂) introduces electron-withdrawing effects, enhancing the electrophilicity of the adjacent iodine atom, which is highly useful in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. The fluoro substituents at the 3-position further modulate the electronic distribution, influencing both the compound's solubility and its interaction with biological targets. The carboxylic acid moiety at the 2-position provides a site for further functionalization, allowing for the synthesis of more complex derivatives.

In recent years, this compound has been extensively studied for its potential applications in drug discovery. Pyridine derivatives are well-documented for their role as pharmacophores in various therapeutic areas, including oncology, immunology, and anti-inflammatory treatments. The specific arrangement of fluorine and iodine atoms in 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid makes it an attractive building block for designing molecules with enhanced binding affinity and selectivity towards biological receptors.

One of the most compelling aspects of this compound is its utility in medicinal chemistry as a scaffold for lead optimization. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes such as kinases and proteases, which are often implicated in disease pathways. For instance, studies have demonstrated that pyridine-based compounds can modulate tyrosine kinase activity by interacting with critical residues within the active site. The presence of the difluoromethyl group has been particularly noted for its ability to improve metabolic stability and binding interactions with protein targets.

The fluoro substituents play a crucial role in fine-tuning the pharmacokinetic properties of drug candidates. Fluorine atoms are known to influence lipophilicity, metabolic clearance, and binding affinity, making them invaluable in medicinal chemistry. In particular, C-F bonds are exceptionally strong due to their high bond dissociation energy, contributing to the overall stability of pharmaceutical molecules. This characteristic is particularly relevant when designing drugs intended for long-term therapeutic use.

Recent advancements in computational chemistry have further highlighted the potential of 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid as a key intermediate. Molecular modeling studies have revealed that modifications at the 3- and 4-position can significantly alter the compound's interaction with biological targets. These insights have guided synthetic strategies aimed at optimizing potency while minimizing off-target effects. Additionally, virtual screening techniques have been employed to identify novel derivatives with enhanced pharmacological profiles.

In clinical research, analogs of this compound have shown promise in preclinical trials as potential treatments for various diseases. For example, derivatives modified at the carboxylic acid group have been investigated for their anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes. The structural motifs present in 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid have also inspired the development of antiviral agents by mimicking natural substrates or inhibiting viral proteases.

The synthetic accessibility of this compound has been another driving factor behind its widespread use in research laboratories. Modern synthetic methodologies allow for efficient preparation of 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid through multi-step sequences involving halogenation reactions, cross-coupling transformations, and carboxylation processes. These synthetic routes are often scalable and compatible with green chemistry principles, ensuring sustainability in pharmaceutical production.

Future directions in research may explore new applications of this compound beyond traditional pharmaceuticals. For instance, agrochemical scientists are investigating pyridine derivatives as lead compounds for developing novel pesticides due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. Additionally, materials scientists have shown interest in incorporating such molecules into advanced polymers or liquid crystals due to their electronic properties.

In conclusion,5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-acetic acid (CAS No. 1805580-58-8) represents a valuable asset in modern chemical synthesis and drug discovery. Its unique structural features offer numerous opportunities for innovation across multiple scientific disciplines. As research continues to uncover new applications and synthetic strategies，this compound is poised to remain a cornerstone in both academic and industrial settings.